Celaphanol A
Celaphanol A
Brand Name:
Vulcanchem
CAS No.:
244204-40-8
VCID:
VC0026724
InChI:
InChI=1S/C17H20O4/c1-16(2)5-4-6-17(3)10-8-12(19)11(18)7-9(10)13(20)14(21)15(16)17/h7-8,18-19,21H,4-6H2,1-3H3/t17-/m1/s1
SMILES:
CC1(CCCC2(C1=C(C(=O)C3=CC(=C(C=C32)O)O)O)C)C
Molecular Formula:
C17H20O4
Molecular Weight:
288.34 g/mol
Celaphanol A
CAS No.: 244204-40-8
Reference Standards
VCID: VC0026724
Molecular Formula: C17H20O4
Molecular Weight: 288.34 g/mol
| CAS No. | 244204-40-8 |
|---|---|
| Product Name | Celaphanol A |
| Molecular Formula | C17H20O4 |
| Molecular Weight | 288.34 g/mol |
| IUPAC Name | (4aR)-6,7,10-trihydroxy-1,1,4a-trimethyl-3,4-dihydro-2H-phenanthren-9-one |
| Standard InChI | InChI=1S/C17H20O4/c1-16(2)5-4-6-17(3)10-8-12(19)11(18)7-9(10)13(20)14(21)15(16)17/h7-8,18-19,21H,4-6H2,1-3H3/t17-/m1/s1 |
| Standard InChIKey | MLGLJFWISHCOAE-QGZVFWFLSA-N |
| Isomeric SMILES | C[C@]12CCCC(C1=C(C(=O)C3=CC(=C(C=C23)O)O)O)(C)C |
| SMILES | CC1(CCCC2(C1=C(C(=O)C3=CC(=C(C=C32)O)O)O)C)C |
| Canonical SMILES | CC1(CCCC2(C1=C(C(=O)C3=CC(=C(C=C32)O)O)O)C)C |
| Appearance | Yellow powder |
| Synonyms | celaphanol A |
| PubChem Compound | 10016968 |
| Last Modified | Nov 11 2021 |
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